Cas no 436811-13-1 (2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid)
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid
- 2-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)propanoic acid
- HMS1679J04
- 436811-13-1
- STL553761
- SR-01000492347
- 2-{2,5-DIOXO-TETRAHYDRO-3H-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}PROPANOIC ACID
- 2-{2,5-DIOXO-OCTAHYDRO-[1,3]DIAZOLO[4,5-D]IMIDAZOL-1-YL}PROPANOIC ACID
- AKOS024303319
- CS-0332263
- Oprea1_000016
- 2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoicacid
- DTXSID50389852
- AKOS000300510
- Oprea1_636605
- SR-01000492347-1
- 2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid
-
- MDL: MFCD03006441
- Inchi: 1S/C7H10N4O4/c1-2(5(12)13)11-4-3(9-7(11)15)8-6(14)10-4/h2-4H,1H3,(H,9,15)(H,12,13)(H2,8,10,14)
- InChI Key: RTILMVAHPIJRJE-UHFFFAOYSA-N
- SMILES: O=C1NC2C(NC(N2)=O)N1C(C(=O)O)C
Computed Properties
- Exact Mass: 214.07000
- Monoisotopic Mass: 214.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Boiling Point: 788.9°C at 760 mmHg
- Flash Point: 430.9°C
- PSA: 110.77000
- LogP: -0.62600
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313338-1g |
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid |
436811-13-1 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM313338-5g |
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid |
436811-13-1 | 95% | 5g |
$825 | 2021-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1402933-1g |
2-(2,5-Dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)propanoic acid |
436811-13-1 | 95+% | 1g |
¥2832.00 | 2024-05-13 |
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid
Comprehensive Overview of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1)
2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[4,5-d]imidazole core, is often explored for its potential applications in drug development and biochemical studies. Its molecular structure, which includes a propionic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid has increased due to its relevance in targeting specific enzymatic pathways. Researchers are particularly interested in its role as a potential inhibitor or modulator in diseases such as cancer and autoimmune disorders. The compound's hexahydro-imidazo[4,5-d]imidazole scaffold is known for its stability and bioactivity, making it a valuable building block in drug design.
One of the most frequently asked questions about CAS No. 436811-13-1 revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers who require high-quality 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid for preclinical studies.
The compound's potential applications extend beyond pharmaceuticals. For instance, it has been investigated in material science for its ability to form stable complexes with metals, which could be useful in catalysis or nanotechnology. This interdisciplinary appeal highlights the versatility of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid and its relevance in cutting-edge research.
Another area of interest is the compound's pharmacokinetic properties. Researchers are actively studying its absorption, distribution, metabolism, and excretion (ADME) profiles to evaluate its suitability as a drug candidate. The propionic acid group in the molecule may influence its solubility and bioavailability, which are critical factors in drug development.
Environmental and safety considerations are also paramount when working with CAS No. 436811-13-1. While the compound is not classified as hazardous, proper handling and storage protocols must be followed to ensure laboratory safety. Material safety data sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation.
In the context of green chemistry, efforts are being made to develop sustainable synthesis routes for 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid. Reducing the use of toxic solvents and optimizing reaction conditions are key priorities for minimizing environmental impact. These advancements align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.
The compound's nomenclature, particularly the imidazo[4,5-d]imidazole and propionic acid components, often leads to queries about its IUPAC naming conventions. Understanding these terms is essential for researchers and students alike, as they reflect the compound's structural features and functional groups. Educational resources and databases frequently highlight these aspects to facilitate accurate communication in scientific literature.
As the scientific community continues to explore the potential of 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid, collaborations between academia and industry are expected to drive innovation. Patent filings and research publications related to this compound have seen a steady rise, indicating its growing significance in both theoretical and applied chemistry.
In summary, 2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid (CAS No. 436811-13-1) represents a fascinating area of study with broad implications for drug discovery, material science, and sustainable chemistry. Its unique structural features and functional versatility make it a compound of enduring interest to researchers worldwide.
436811-13-1 (2-(2,5-dioxo-hexahydro-imidazo[4,5-d]imidazol-1-yl)-propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)